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Introduction

Oregon Green™ 488, succinimidyl ester (OG 488, SE) is a high-performance, amine-reactive
fluorescent dye that has become an invaluable tool for labeling proteins and other biomolecules
in live-cell imaging applications. This succinimidyl ester derivative of Oregon Green™ 488
readily reacts with primary amines on proteins to form stable covalent bonds, resulting in
brightly fluorescent and photostable conjugates. Its excitation and emission spectra are well-
suited for the common 488 nm laser line, making it compatible with a wide range of
fluorescence microscopes and flow cytometers.[1][2]

One of the key advantages of Oregon Green™ 488 is its relative insensitivity to pH in the
physiological range, which ensures a more stable and reliable fluorescent signal in the complex
and dynamic environment of a living cell.[1][3] Furthermore, it exhibits greater photostability
compared to traditional green fluorophores like fluorescein, allowing for longer imaging
experiments with reduced signal loss.[3]

These application notes provide detailed protocols and guidelines for the use of OG 488, SE in
live-cell imaging, with a focus on labeling the total intracellular protein population to monitor
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dynamic cellular processes such as protein trafficking and turnover.

Data Presentation

The following table summarizes the key quantitative data for OG 488, SE, providing a basis for
experimental design and comparison with other fluorophores.

Property Value Notes
o ) Optimal for 488 nm laser line
Excitation Maximum (Aex) ~496 nm o
excitation.
Emission Maximum (Aem) ~524 nm Green fluorescence emission.

Molar Extinction Coefficient ()

~83,000 cm~*M~?

A measure of how strongly the
dye absorbs light at its

excitation maximum.

Quantum Yield (®)

~0.91

Represents the efficiency of
converting absorbed light into

emitted fluorescence.[4]

Photostability

More photostable than

fluorescein

Less prone to photobleaching
during extended imaging
sessions compared to

fluorescein.[3]

Cytotoxicity

Low at optimal concentrations

High concentrations and
prolonged incubation can be
cytotoxic. It is crucial to
optimize labeling conditions for

each cell type.[5]

Signal-to-Noise Ratio (SNR)

High

The bright fluorescence of OG
488, SE generally provides a
good signal-to-noise ratio.[6]
However, this is highly
dependent on experimental

conditions.
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Experimental Protocols

Protocol 1: General Intracellular Protein Labeling in Live
Cells

This protocol describes a method for labeling the total intracellular protein population of live
cells with OG 488, SE. This method relies on the transient permeability of the cell membrane to
the dye, which can be influenced by factors such as cell type and experimental conditions. For
cell types that are not readily permeable, transient permeabilization techniques may be
required (see note on Streptolysin O).

Materials:

e OG 488, SE (stored at -20°C, protected from light)

Anhydrous Dimethyl Sulfoxide (DMSO)

Live cells cultured on glass-bottom dishes or chamber slides

Phosphate-Buffered Saline (PBS), pH 8.0-8.5

Complete cell culture medium

Quenching solution (e.g., 10 mM Tris-HCI or 100 mM glycine in PBS)

Procedure:

o Cell Preparation:

o Culture cells to the desired confluency (typically 60-80%) on a suitable imaging dish.

o On the day of the experiment, wash the cells twice with warm PBS (pH 8.0-8.5).

e Dye Preparation:

o Allow the vial of OG 488, SE to warm to room temperature before opening to prevent
moisture condensation.
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o Prepare a 1-10 mM stock solution of OG 488, SE in anhydrous DMSO. This stock solution
should be used immediately.

e Labeling:

o Dilute the OG 488, SE stock solution in warm PBS (pH 8.0-8.5) to a final working
concentration of 1-10 uM. The optimal concentration should be determined empirically for
each cell type.

o Remove the PBS from the cells and add the labeling solution.

o Incubate the cells for 15-30 minutes at 37°C, protected from light.
e Quenching and Washing:

o Remove the labeling solution.

o Add the quenching solution and incubate for 5-10 minutes at room temperature to
inactivate any unreacted dye.

o Wash the cells three times with warm complete cell culture medium.
e Imaging:
o Replace the wash medium with fresh, pre-warmed complete cell culture medium.

o Image the cells on a fluorescence microscope equipped with a filter set appropriate for OG
488 (Excitation: ~490 nm, Emission: ~525 nm).

o Maintain the cells at 37°C and 5% CO: during imaging.

Note on Intracellular Delivery: For cell types with low membrane permeability to OG 488, SE,
transient permeabilization methods can be employed. One such method involves the use of
Streptolysin O (SLO), a bacterial toxin that creates temporary pores in the cell membrane,
allowing the entry of molecules like OG 488, SE.[7][8][9] The cells can then reseal their
membranes, trapping the dye inside for subsequent imaging. This procedure requires careful
optimization to ensure cell viability.
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Protocol 2: Monitoring Protein Trafficking

This protocol outlines a pulse-chase experiment to monitor the trafficking of the total labeled
protein pool within live cells.

Materials:

e Cells labeled with OG 488, SE as described in Protocol 1.
e Live-cell imaging setup with environmental control.
Procedure:

o Baseline Imaging:

o After the final wash step in Protocol 1, immediately acquire an initial set of images (t=0).
This will show the initial distribution of the labeled protein pool.

e Time-Lapse Imaging:

o Incubate the cells on the microscope stage under physiological conditions (37°C, 5%
CO2).

o Acquire images at regular intervals (e.g., every 5-15 minutes) for the desired duration of
the experiment (e.g., 1-4 hours).

o Use the lowest possible laser power and exposure time to minimize phototoxicity and
photobleaching.

e Data Analysis:

o Analyze the time-lapse images to observe changes in the localization of the fluorescent
signal over time. This can reveal the movement of proteins between different cellular
compartments, such as from the cytoplasm to the nucleus or into vesicles.

Mandatory Visualization
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Experimental Workflow for Live-Cell Protein Labeling

and Trafficking

Cell & Dye Preparation

Wash Cells with
PBS (pH 8.0-8.5)

Prepare OG 488, SE
in anhydrous DMSO

L%eling & Washi&g

Incubate cells with
OG 488, SE (1-10 pM)
for 15-30 min

'

Quench with
Tris or Glycine

i

Wash 3x with
Culture Medium

Live-Cell Imaging

Acquire time-lapse images
(37°C, 5% CO2)

Data Avnalysis

Analyze protein
trafficking patterns
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Click to download full resolution via product page

Caption: Workflow for labeling intracellular proteins with OG 488, SE and monitoring their
trafficking.

Signaling Pathway: Growth Factor-Induced Protein
Translocation

The following diagram illustrates a simplified signaling pathway that results in the translocation
of a protein (e.g., a transcription factor) from the cytoplasm to the nucleus. This type of event
can be visualized by labeling the total protein pool with OG 488, SE and observing the change
in fluorescence distribution upon growth factor stimulation.
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Caption: A signaling pathway leading to protein translocation, a process observable with OG
488, SE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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